4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol

• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol
• IUPAC Name: 4-(1,3-thiazol-5-ylmethylamino)butan-2-ol
• InChI: InChI=1S/C8H14N2OS/c1-7(11)2-3-9-4-8-5-10-6-12-8/h5-7,9,11H,2-4H2,1H3
• InChI Key: ZQNMKAXTNIQKRP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CN=CS1)O

Description

4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol is a bioactive organic compound featuring a thiazole ring substituted at the 5-position with a methylamino group linked to a butan-2-ol backbone. Thiazole derivatives are widely studied for their diverse biological activities, including anticancer, antiviral, and antimicrobial properties. This compound’s structure combines a polar hydroxyl group with a heterocyclic thiazole moiety, which may enhance solubility and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol typically involves the reaction of a thiazole derivative with an appropriate amine and an alcohol. One common method is the reaction of 1,3-thiazole-5-carboxaldehyde with butan-2-amine in the presence of a reducing agent to form the desired product. The reaction conditions often include:

• Solvent: Ethanol or methanol
• Temperature: Room temperature to reflux
• Reducing agent: Sodium borohydride or lithium aluminum hydride

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial methods may incorporate advanced purification techniques such as crystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The thiazole ring can be reduced under specific conditions.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Reagents such as alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of 4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-one.

Reduction: Formation of 4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-amine.

Substitution: Formation of various substituted thiazole derivatives depending on the substituent used.

Scientific Research Applications

4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex thiazole derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Comparisons

Table 1: Structural Features of Selected Thiazole Derivatives

Compound Name	Key Structural Features	Thiazole Substitution	Functional Groups
4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol	Thiazol-5-ylmethylamino group attached to butan-2-ol	5-position	Hydroxyl, secondary amine
Cobiciostat ()	Thiazol-4-ylmethyl carbamate linked to a complex peptidomimetic chain	4-position	Carbamate, tertiary amine, morpholine
4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine ()	Thiazol-2-amine with tert-butyl and triazole substituents	2-, 5-positions	Primary amine, triazole
2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid ()	Thiazol-4-ylmethyl group fused to benzoic acid	4-position	Carboxylic acid, methyl

Key Observations :

• Thiazole Substitution Position : The 5-position substitution in the target compound contrasts with 4-position substituents in cobiciostat and benzoic acid derivatives. This affects electronic distribution and steric interactions.
• Functional Groups : The hydroxyl and secondary amine groups in the target compound may enhance hydrogen-bonding capacity compared to carbamates (cobiciostat) or carboxylic acids ().

Physicochemical Properties

Table 2: Physicochemical Data

Compound Name	Molecular Weight	Solubility (Water)	Melting Point (°C)
Cobiciostat ()	776.0	<0.3 µg/mL at 20°C	Not reported
2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid ()	219.26	Not reported	139.5–140
Target Compound (Inferred)	~215.3*	Moderate (hydroxyl group)	Likely lower than benzoic acid derivatives

*Estimated based on structural similarity.

Key Observations :

• The target compound’s hydroxyl group likely improves aqueous solubility compared to cobiciostat’s low solubility .
• Benzoic acid derivatives () exhibit higher melting points due to crystalline packing facilitated by carboxyl groups .

Table 3: Reported Bioactivities of Analogous Compounds

Compound Name	Bioactivity	Mechanism/Application
Cobiciostat ()	Antiviral (HIV protease inhibitor)	Pharmacokinetic booster
4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine ()	Anticancer (preclinical)	Targets kinase pathways
Tetrazol-phenothiazin derivatives ()	Antipsychotic/antimicrobial (inferred)	Structural similarity to phenothiazines

Key Observations :

• Cobiciostat’s role as a pharmacokinetic enhancer highlights the importance of thiazole moieties in drug design .

Biological Activity

4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol is a compound that incorporates a thiazole moiety, which has been recognized for its diverse biological activities. This article aims to explore the biological activity associated with this compound, supported by relevant data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound 4-[(1,3-Thiazol-5-ylmethyl)amino]butan-2-ol features a thiazole ring substituted with an amino group and a butanol side chain. The structural formula can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{N}_2\text{S}$$

This structure contributes to its pharmacological properties, particularly in areas such as anticonvulsant and antitumor activities.

Anticonvulsant Activity

Thiazole derivatives have shown significant anticonvulsant properties. For instance, studies have indicated that compounds with similar thiazole structures exhibit effective protection against seizures in various animal models.

Case Study:
A study evaluated the anticonvulsant activity of several thiazole derivatives using the pentylenetetrazole (PTZ) model. Among them, a derivative with a thiazole ring demonstrated a median effective dose (ED50) of 18.4 mg/kg, indicating potent anticonvulsant effects compared to standard medications like ethosuximide .

Compound	ED50 (mg/kg)	TD50 (mg/kg)	Protection Index
Thiazole Derivative A	18.4	170.2	9.2

Antitumor Activity

The thiazole moiety is also linked to antitumor effects. Research has shown that compounds containing thiazole structures can inhibit cell proliferation in various cancer cell lines.

Case Study:
A series of thiazole derivatives were tested against human cancer cell lines, revealing significant cytotoxicity. For example, one compound exhibited an IC50 value of 1.61 µg/mL against the A-431 cell line, outperforming the reference drug doxorubicin .

Compound	Cell Line	IC50 (µg/mL)
Thiazole Derivative B	A-431	1.61
Doxorubicin	A-431	<10

Antidiabetic Potential

Recent studies have also highlighted the potential of thiazole derivatives in enhancing insulin sensitivity and managing diabetes-related conditions.

Research Findings:
A specific thiazole derivative was found to ameliorate insulin sensitivity in diabetic models by modulating glucose metabolism pathways .

Structure-Activity Relationship (SAR)

The biological activity of thiazole derivatives often depends on their structural characteristics. Key findings include:

• Substituents: The presence of electron-donating groups on the phenyl ring enhances activity.
• Ring Modifications: Variations in the thiazole ring structure can significantly influence potency against various biological targets .